Cas no 62019-53-8 (4,5-dichloro-2-Thiazolecarbonitrile)

• Product Name: 4,5-dichloro-2-Thiazolecarbonitrile
• CAS No: 62019-53-8
• MF: C₄Cl₂N₂S
• MW: 179.027196884155
• CID: 460547
• PubChem ID: 12333166
• Update Time: 2025-04-19

4,5-dichloro-2-Thiazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-dichloro-2-Thiazolecarbonitrile
• 4,5-dichloro-1,3-thiazole-2-carbonitrile
• DTXSID90490890
• 62019-53-8

• Inchi： 1S/C4Cl2N2S/c5-3-4(6)9-2(1-7)8-3
• InChI Key： JBSPFSJJTJYWEO-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C#N)S1)Cl

Computed Properties

• Exact Mass: 177.9161
• Monoisotopic Mass: 177.9159246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 36.68